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Executive Summary
Rho GTPase Activating Protein 27 (ARHGAP27) is a multi-domain protein that functions as a

key negative regulator of the Rho family of small GTPases.[1][2] By accelerating the intrinsic

GTP hydrolysis of its target GTPases, primarily Rac1 and Cdc42, ARHGAP27 switches them

from an active, GTP-bound state to an inactive, GDP-bound state.[3][4][5] This regulatory role

positions ARHGAP27 as a critical node in signaling pathways that control fundamental cellular

processes, including actin cytoskeleton dynamics, cell motility, migration, and clathrin-mediated

endocytosis.[1][6][7] Dysregulation of ARHGAP27 expression or function is implicated in a

range of pathologies, including various cancers, neurological disorders like Autism Spectrum

Disorder (ASD) and Parkinson's disease, and cardiovascular conditions.[1][6] This document

provides a comprehensive technical overview of ARHGAP27, its mechanism of action within

Rho GTPase signaling, its cellular functions, disease relevance, and the experimental protocols

used for its study.

Molecular Architecture of ARHGAP27
ARHGAP27 is a protein characterized by a conserved modular architecture, which facilitates its

interaction with various signaling partners and dictates its subcellular localization and

regulatory functions.[6][8]
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Protein Domains
The protein structure incorporates several key functional domains:[6][8]

SH3 (Src Homology 3) Domain: Typically mediates protein-protein interactions by binding to

proline-rich sequences in other proteins.

WW Domain: Also involved in protein-protein interactions, often by recognizing proline-rich or

proline-tyrosine motifs.

PH (Pleckstrin Homology) Domain: Binds to phosphoinositides, enabling the protein to be

recruited to cellular membranes.

RhoGAP (Rho GTPase Activating Protein) Domain: The catalytic domain responsible for

enhancing the GTPase activity of its target Rho proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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